Cas no 160975-45-1 (1H-Indazole-7-sulfonamide)

1H-Indazole-7-sulfonamide structure
1H-Indazole-7-sulfonamide structure
Product Name:1H-Indazole-7-sulfonamide
CAS No:160975-45-1
MF:C7H7N3O2S
MW:197.214379549026
CID:109641
PubChem ID:19382735
Update Time:2025-04-18

1H-Indazole-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-7-sulfonamide
    • 7-(1H)Indazole sulphonaMide
    • 1H-Indazole-7-sulfonamide(9CI)
    • CS-0351236
    • SCHEMBL792737
    • DTXSID70598560
    • 1099632-67-3
    • 2h-indazole-7-sulfonamide
    • EN300-272012
    • 160975-45-1
    • Inchi: 1S/C7H7N3O2S/c8-13(11,12)6-3-1-2-5-4-9-10-7(5)6/h1-4H,(H,9,10)(H2,8,11,12)
    • InChI Key: KONDWGCECBLJDG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C2C=NNC=12)(N)(=O)=O

Computed Properties

  • Exact Mass: 197.02601
  • Monoisotopic Mass: 197.02589765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 97.2Ų

Experimental Properties

  • PSA: 88.84

1H-Indazole-7-sulfonamide Related Literature

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